2-Chloro-1-cyclohexyl-4-(1,2,2-trichloroethyl)benzene

• CAS No.: 59612-54-3
• Molecular Formula: C14H16Cl4
• Molecular Weight: 326.1 g/mol
• IUPAC Name: 2-chloro-1-cyclohexyl-4-(1,2,2-trichloroethyl)benzene
• InChI: InChI=1S/C14H16Cl4/c15-12-8-10(13(16)14(17)18)6-7-11(12)9-4-2-1-3-5-9/h6-9,13-14H,1-5H2
• InChI Key: WGHOOIPTWIDVDB-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=C(C=C(C=C2)C(C(Cl)Cl)Cl)Cl

Description

2-Chloro-1-cyclohexyl-4-(1,2,2-trichloroethyl)benzene is a useful research compound. Its molecular formula is C14H16Cl4 and its molecular weight is 326.1 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

β,β-Dichloro-α-(3-chloro-4-cyclohexylphenyl)ethanol (67.5 g.; 0.22 moles) is heated with thionyl chloride (110 ml) containing 1 drop of pyridine until solution is obtained. The heating is discontinued and the reaction is allowed to proceed at room temperature for 12 hours. The reaction mixture is heated for an additional hour and the thionyl chloride removed, chased by benzene several times and distilled to give β,β,α,3-tetrachloro-4-cyclohexylphenylethane.